Cas no 87201-37-4 (N-(3-{2-[2-(2-hydroxy-6-methylphenyl)-2-oxoethyl]pyrrolidin-1-yl}propyl)hexanamide)

N-(3-{2-[2-(2-hydroxy-6-methylphenyl)-2-oxoethyl]pyrrolidin-1-yl}propyl)hexanamide Properties

Names and Identifiers

• N-(3-{2-[2-(2-hydroxy-6-methylphenyl)-2-oxoethyl]pyrrolidin-1-yl}propyl)hexanamide
• N-[3-[2-[2-(2-hydroxy-6-methylphenyl)-2-oxoethyl]pyrrolidin-1-yl]propyl]hexanamide
• N-(3-{2-[2-(2-Hydroxy-6-methylphenyl)-2-oxoethyl]pyrrolidin-1-yl}propyl)hexanimidic acid
• peripentadenine
• 87201-37-4
• Hexanamide, N-(3-(2-(2-(2-hydroxy-6-methylphenyl)-2-oxoethyl)-1-pyrrolidinyl)propyl)-
• CHEMBL608830
• DTXSID301007402
• +Expand

• InChIKey： LZFMYZNYVOKFEE-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H34N2O3/c1-3-4-5-12-21(27)23-13-8-15-24-14-7-10-18(24)16-20(26)22-17(2)9-6-11-19(22)25/h6,9,11,18,25H,3-5,7-8,10,12-16H2,1-2H3,(H,23,27)
• SMILES： CCCCCC(=O)NCCCN1CCCC1CC(=O)c1c(C)cccc1O

Computed Properties

• Exact Mass: 374.25694295Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 11
• Monoisotopic Mass: 374.25694295Da
• Heavy Atom Count: 27
• Complexity: 468
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Peripentadenia mearsii